Cas no 17904-55-1 (Cylindrin)

Cylindrin Properties

Names and Identifiers

• Cylindrin
• (3S,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3-Isopropyl-9-methoxy-3a,5 a,8,8,11a,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13 ,13a,13b-octadecahydro-1H-cyclopenta[a]chrysene
• Isoapoptolidin
• isoapoptolidin A
• isoarborinol methyl ether
• Isoarborinol-methylester
• Cylindrin(7CI)
• D:C-Friedo-B':A'-neo-8b,13b,14a,17b,18a,21aH-gammacer-9(11)-ene, 3b-methoxy- (8CI)
• D:C-Friedo-B':A'-neogammacer-9(11)-ene, 3-methoxy-, (3b,8b,13b,14a,17b,18a,21b)-
• Arborinol methyl ether
• (8β,13β,14α,17β,18α,21β)-3β-Methoxy-D:C-friedo-B':A'-neogammacer-9(11)-ene
• +Expand

• InChIKey： MRNPHCMRIQYRFU-UHFFFAOYSA-N
• Inchi： 1S/C31H52O/c1-20(2)21-10-13-25-29(21,6)18-19-30(7)23-11-12-24-27(3,4)26(32-9)15-16-28(24,5)22(23)14-17-31(25,30)8/h14,20-21,23-26H,10-13,15-19H2,1-9H3/t21-,23+,24-,25-,26-,28+,29-,30-,31+/m0/s1
• SMILES： COC1CCC2(C3=CCC4(C5CCC(C(C)C)C5(C)CCC4(C)C3CCC2C1(C)C)C)C

Computed Properties

• Exact Mass: 440.40200

Experimental Properties

• LogP: 8.67890
• PSA: 9.23000